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Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B15598387

Essential Safety and Handling Guide for
Dihydrolinalool

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring safe handling of chemicals is paramount. This guide provides immediate, essential
safety and logistical information for the proper handling and disposal of Dihydrolinalool,
fostering a culture of safety and building trust in laboratory practices.

Physicochemical Properties

Understanding the properties of Dihydrolinalool is the first step toward safe handling.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15598387?utm_src=pdf-interest
https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://www.benchchem.com/product/b15598387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C10H200 [1112]
Molar Mass 156.27 g/mol [2]
Appearance Colorless liquid [2][3]
Density 0.857 to 0.863 g/mL at 25 °C [4]
Boiling Point 191.00 to 193.00 °C at 760.00 -
mm Hg

Flash Point 178.0 °F (81.1 °C) Closed Cup  [5][€]
Water Solubility 1.45 g/L (25 °C) [3]

Soluble in alcohol, propylene
glycol, non-volatile oil, and

Solubility mineral oil; miscible in ethanol [3][5]
and ether. Almost insoluble in

water and glycerin.

Hazard Identification and Personal Protective
Equipment (PPE)

Dihydrolinalool is a combustible liquid that may be harmful in contact with skin and cause mild
skin and eye irritation.[6] Therefore, appropriate personal protective equipment is mandatory to
prevent exposure.
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PPE Category

Item

Specifications

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times to

prevent splashes to the eyes.

[7]

Hand Protection

Nitrile Gloves

Inspect gloves for tears or
holes before use.[8] Change
gloves frequently and

immediately if contaminated.[8]

Body Protection

Flame-Resistant Laboratory
Coat

A lab coat made of a flame-
resistant material is
recommended.[9] Avoid
synthetic materials that can
melt.[8]

Footwear

Closed-Toe Shoes

Shoes must fully cover the feet

to protect against spills.[8][9]

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood

To avoid the buildup of
flammable vapors, always
handle Dihydrolinalool in a
properly functioning chemical
fume hood.[8][10]

Safe Handling and Operational Plan

Adherence to safe handling practices is crucial for minimizing risks associated with this

combustible liquid.

Engineering Controls:

o Work in a well-ventilated area.[7] For procedures with a risk of generating aerosols or

vapors, a chemical fume hood is required.[10]

» All equipment used when handling the product must be grounded to prevent static

discharges.[6]
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o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[6]
Procedural Steps for Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an
emergency eyewash station and safety shower readily accessible.

o Transferring: When transferring Dihydrolinalool, do so carefully to avoid splashing. For
larger quantities, use a grounded pump or dispensing system.

e Heating: If heating is required, use a water bath, heating mantle, or oil bath. Never use an
open flame.[8]

o Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[7]
Keep containers tightly closed when not in use.[7]

Spill Management Workflow

In the event of a spill, a clear and immediate response is critical. The following workflow
provides a step-by-step guide for managing a Dihydrolinalool spill.

Caption: Workflow for managing a Dihydrolinalool spill.

Disposal Plan

Proper disposal of Dihydrolinalool and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:

 All Dihydrolinalool waste, including unused product and contaminated materials (e.g.,
absorbent pads, gloves), must be collected in a designated, properly labeled, and sealed
container.

o Never return spilled material to the original container for re-use.[6]

Disposal Procedure:
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o Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the
contents ("Dihydrolinalool”).

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from incompatible materials.

» Disposal: Dispose of the contents and the container in accordance with all local, regional,
national, and international regulations.[6] This material and its container must be disposed of
as hazardous waste.[6] It is recommended to entrust the disposal to a licensed waste
disposal company.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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